Cas no 94856-19-6 (1-(2,5-Dimethylphenyl)-4,4,4-trifluoro-1,3-butanedione)

1-(2,5-Dimethylphenyl)-4,4,4-trifluoro-1,3-butanedione structure

94856-19-6 structure

Product Name:1-(2,5-Dimethylphenyl)-4,4,4-trifluoro-1,3-butanedione

CAS No:94856-19-6

MF:C₁₂H₁₁F₃O₂

MW:244.209754228592

CID:752078

PubChem ID:43186920

Update Time:2025-04-19

1-(2,5-Dimethylphenyl)-4,4,4-trifluoro-1,3-butanedione Chemical and Physical Properties

Names and Identifiers

- 1,3-Butanedione, 1-(2,5-dimethylphenyl)-4,4,4-trifluoro-
- 1-(2,5-dimethylphenyl)-4,4,4-trifluorobutane-1,3-dione
- SCHEMBL16014065
- 1-(2,5-Dimethylphenyl)-4,4,4-trifluoro-1,3-butanedione
- AKOS000210892
- starbld0036412
- 94856-19-6
- DTXSID60655691
- Inchi： 1S/C12H11F3O2/c1-7-3-4-8(2)9(5-7)10(16)6-11(17)12(13,14)15/h3-5H,6H2,1-2H3
- InChI Key： AGEXHYOSWDVZCS-UHFFFAOYSA-N
- SMILES： FC(C(CC(C1C=C(C)C=CC=1C)=O)=O)(F)F

Computed Properties

Exact Mass: 244.071
Monoisotopic Mass: 244.071
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 309
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 34.1A^2
XLogP3: 3.3

1-(2,5-Dimethylphenyl)-4,4,4-trifluoro-1,3-butanedione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	D948560-50mg	1-(2,5-Dimethylphenyl)-4,4,4-trifluoro-1,3-butanedione	94856-19-6		50mg	$ 201.00	2023-09-07
TRC	D948560-100mg	1-(2,5-Dimethylphenyl)-4,4,4-trifluoro-1,3-butanedione	94856-19-6		100mg	$ 379.00	2023-09-07
TRC	D948560-500mg	1-(2,5-Dimethylphenyl)-4,4,4-trifluoro-1,3-butanedione	94856-19-6		500mg	$ 1535.00	2023-09-07

1-(2,5-Dimethylphenyl)-4,4,4-trifluoro-1,3-butanedione Related Literature

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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
3. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
4. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
5. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565

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